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Compound of Interest

Compound Name: Norclomipramine

Cat. No.: B1197806 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

norclomipramine, a tricyclic antidepressant metabolite frequently used in research settings.

Adherence to these procedures is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. The following step-by-step instructions are designed to

provide clear, actionable information for researchers, scientists, and drug development

professionals.

Norclomipramine is classified as harmful if swallowed, in contact with skin, or if inhaled[1][2]

[3]. Therefore, appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, should be worn at all times when handling this compound.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for norclomipramine
hydrochloride, the common salt form used in laboratories.
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Property Value Reference

Molecular Formula C₁₈H₂₁ClN₂ · HCl [3]

Molecular Weight 337.29 g/mol [3]

Melting Point 189 - 190 °C [4]

Form Powder [3]

Color White to yellow [3]

Experimental Protocol: Norclomipramine Disposal
Workflow
The proper disposal of norclomipramine, as with many research chemicals and

pharmaceuticals, is governed by a multi-step process designed to mitigate risk and ensure

compliance with environmental regulations. The following protocol outlines the necessary steps

for laboratory personnel.

Step 1: Waste Identification and Segregation
Identify Waste Streams: Differentiate between the following types of norclomipramine
waste:

Pure Compound: Unused or expired norclomipramine powder.

Contaminated Materials: Items such as gloves, pipette tips, vials, and bench paper that

have come into direct contact with norclomipramine.

Solutions: Aqueous or solvent-based solutions containing norclomipramine.

Segregate at the Source: Do not mix norclomipramine waste with general laboratory trash

or other chemical waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.

Step 2: Containerization and Labeling
Pure Compound and Grossly Contaminated Materials:
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Place in a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container should be compatible with the chemical properties of norclomipramine.

Sharps:

Any sharps (e.g., needles, scalpels) contaminated with norclomipramine must be

disposed of in an approved sharps container[5][6].

Labeling:

All waste containers must be labeled with the words "Hazardous Waste," the full chemical

name ("Norclomipramine"), and the associated hazards (e.g., "Acute Toxicity,"

"Harmful").

Step 3: Storage
Designated Storage Area: Store the sealed hazardous waste container in a designated,

secure area away from general laboratory traffic.

Secondary Containment: It is best practice to use secondary containment to prevent the

spread of material in case of a leak.

Step 4: Disposal
Contact EHS: Do not attempt to dispose of norclomipramine waste down the drain or in the

regular trash. Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and disposal by a licensed hazardous waste contractor[7][8].

Documentation: Maintain accurate records of the waste generated, including the quantity

and date of disposal, in accordance with institutional and regulatory requirements.

Logical Workflow for Norclomipramine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of norclomipramine waste in a laboratory setting.
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Caption: Norclomipramine Disposal Workflow Diagram.

Regulatory Context
The disposal of pharmaceutical waste, including investigational compounds like

norclomipramine, is regulated to protect human health and the environment[9]. In the United

States, the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA) provides the framework for hazardous waste management[7][10].

Research laboratories are responsible for the proper identification, handling, and disposal of

such waste, which typically involves partnership with a licensed waste disposal company[5]. It

is imperative that all laboratory personnel are trained on these procedures to ensure

compliance and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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